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Compound of Interest

Compound Name: 2-Nitrophenol

Cat. No.: B165410

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the fundamental properties of
2-Nitrophenol, a key aromatic compound with significant applications in various scientific
fields, including pharmaceuticals, dyes, and agrochemicals. This document offers a centralized
resource for researchers, consolidating essential data on its chemical and physical
characteristics, spectral properties, and safety and handling protocols. Furthermore, it details
established experimental procedures for its synthesis and purification and explores its
biological significance, including plausible signaling pathways relevant to drug development.

Core Chemical and Physical Properties

2-Nitrophenol, an organic compound with the formula CeHsNOs3, is a yellow crystalline solid.
Its properties are significantly influenced by the presence of both a hydroxyl (-OH) and a nitro (-
NOz2) group on the benzene ring, positioned ortho to each other. This arrangement facilitates
intramolecular hydrogen bonding, which distinctly affects its physical and chemical behavior
compared to its isomers, 3-nitrophenol and 4-nitrophenol.

Data Presentation: Physical and Chemical Properties
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Property Value Reference(s)

Molecular Formula CeHsNOs3 [1112]

Molecular Weight 139.11 g/mol [11[2][3]

CAS Number 88-75-5 [1][4]

Appearance Light yeIIon crystalline (3]
powder/solid

Odor Aromatic, phenolic [5]

Melting Point 43-45 °C (109-113 °F) [31[5][6]

Boiling Point 214-216 °C (417-421 °F) [4][5][6]

Density 1.495 g/cm3 [4][6]

Vapor Pressure

1 mmHg at 49.3 °C

[5]16]

Solubility in Water

2.1 g/L at 20 °C

[7](8]

Solubility in Organic Solvents

Soluble in ethanol, ether,

trichloromethane, and hot

[4]

water.
pKa 7.17 - 7.23 at 25 °C [51[7]
Flash Point 108 °C (226.4 °F) [4][6]

Data Presentation: Spectral Data
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Spectrum Type Key Peaks/Signals Reference(s)

5 10.58 (s, 1H, OH), 8.10 (dd,
1H, Ar-H), 7.58 (dt, 1H, Ar-H),

1H NMR (300 MHz, CDCls) [3]1[61[9]
7.15 (ddd, 1H, Ar-H), 6.99 (dt,

1H, Ar-H)

Specific shifts depend on the
13C NMR solvent and instrument [1][5]

frequency.

Key stretches include O-H, N-
O (asymmetric and

IR (KBr Pellet) ] [LO][11][12]
symmetric), and C=C

(aromatic).

o Amax at approximately 271.6
UV-Vis (in Cyclohexane) [13][14]
nm.

Safety and Handling

2-Nitrophenol is a hazardous substance and requires careful handling to minimize risks. It is
harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye irritation.[14]
[15][16] Prolonged or repeated exposure may have cumulative effects.[9]

Hazard Statements: H302, H312, H332, H315, H319, H412[16][17]
Precautionary Measures:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

Avoid breathing dust or fumes.

Wash hands thoroughly after handling.
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o Store in a cool, dry, dark place away from incompatible materials such as strong bases and
oxidizing agents.[5]

Experimental Protocols
Synthesis of 2-Nitrophenol via Nitration of Phenol

A common method for the synthesis of 2-nitrophenol is the nitration of phenol using a mixture
of sodium nitrate and sulfuric acid.[4][9] This reaction typically yields a mixture of ortho and
para isomers.

Materials:

Phenol

Sodium nitrate

Concentrated sulfuric acid

Water

Chalk (calcium carbonate)

Procedure:

o Prepare a solution of sodium nitrate in water.

» Carefully add concentrated sulfuric acid to the sodium nitrate solution while cooling in an ice
bath.

o Slowly add a mixture of phenol and water to the nitrating mixture, maintaining the
temperature below 20 °C with vigorous stirring.

o Continue stirring for approximately 2 hours after the addition is complete.

» Separate the tarry mixture of nitrophenols from the mother liquor.

¢ Neutralize the tar with water and chalk to remove excess acid.
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e The ortho- and para-nitrophenols are then separated, typically by steam distillation, as 2-
nitrophenol is volatile with steam while 4-nitrophenol is not.[4][15]

Purification by Column Chromatography

Column chromatography is an effective method for separating the ortho and para isomers of
nitrophenol due to their differing polarities.[9][16]

Materials:
e Crude nitrophenol mixture
 Silica gel (stationary phase)

o A suitable solvent system (mobile phase), often a mixture of a non-polar solvent like hexane
and a more polar solvent like dichloromethane or ethyl acetate.[17][18]

Procedure:

o Prepare a slurry of silica gel in the chosen non-polar solvent and pack it into a
chromatography column.

» Dissolve the crude nitrophenol mixture in a minimal amount of the mobile phase.
o Carefully load the sample onto the top of the silica gel column.

o Elute the column with the solvent system, starting with a lower polarity and gradually
increasing the polarity.

o Collect fractions and monitor the separation using Thin Layer Chromatography (TLC).[16]

o Combine the fractions containing the pure 2-nitrophenol and evaporate the solvent to obtain
the purified product.

Biological Activity and Signaling Pathways

Nitrophenols exhibit a range of biological activities. They are used as intermediates in the
synthesis of pharmaceuticals and have been investigated for their roles as plant biostimulants.
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[1][19] From a toxicological perspective, nitrophenols can induce methemoglobinemia, a
condition where hemoglobin is oxidized and unable to transport oxygen effectively.[3]

While the specific signaling pathways directly modulated by 2-nitrophenol in mammalian cells
are not extensively detailed in the readily available literature, based on studies of related
nitroaromatic compounds, a plausible mechanism of action involves the induction of oxidative
stress.[20] This can subsequently trigger various cellular responses, including the activation of
stress-responsive kinase pathways and apoptosis.

For instance, 4-nitrophenol has been shown to activate the Nrf2 antioxidant pathway and
induce apoptosis in germ cells. Furthermore, derivatives of 2-nitrophenol, such as 2'-
nitroflavone, have been demonstrated to induce apoptosis and modulate the MAPK (mitogen-
activated protein kinase) signaling pathways in cancer cells.[6] Another related compound,
nitrofen, triggers redox-dependent apoptosis associated with increased p38 activity, a member
of the MAPK family.[12]

Visualizations
Structure-Property Relationship of 2-Nitrophenol

Caption: Relationship between the structure and key properties of 2-Nitrophenol.

Experimental Workflow: Synthesis and Purification of 2-
Nitrophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Polyphenols Targeting MAPK Mediated Oxidative Stress and Inflammation in Rheumatoid
Arthritis - PMC [pmc.ncbi.nim.nih.gov]

3. industrialchemicals.gov.au [industrialchemicals.gov.au]

4. atsdr.cdc.gov [atsdr.cdc.gov]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b165410?utm_src=pdf-body-img
https://www.benchchem.com/product/b165410?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/The-interaction-of-polyphenols-with-cellular-signaling-pathways-involved-in-chronic_fig1_221755889
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588006/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588006/
https://www.industrialchemicals.gov.au/sites/default/files/Phenol%2C%202-nitro-_Human%20health%20tier%20II%20assessment.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp50-c5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. HEALTH EFFECTS - Toxicological Profile for Nitrophenols - NCBI Bookshelf
[ncbi.nim.nih.gov]

6. 2'-Nitroflavone induces apoptosis and modulates mitogen-activated protein kinase
pathways in human leukaemia cells - PubMed [pubmed.ncbi.nim.nih.gov]

7. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL
INTERACTIONS - Toxicological Profile for Nitrophenols - NCBI Bookshelf [ncbi.nlm.nih.gov]

8. Formation of 2-nitrophenol from salicylaldehyde as a suitable test for low peroxynitrite
fluxes | Semantic Scholar [semanticscholar.org]

9. datasheets.scbt.com [datasheets.scbt.com]

10. Apoptosis: The Deadly Process Manipulated by Novel Therapeutics and Natural
Products | Blog | Biosynth [biosynth.com]

11. mdpi.com [mdpi.com]
12. researchgate.net [researchgate.net]

13. Biomarkers of oxidative and nitro-oxidative stress: conventional and novel approaches -
PMC [pmc.ncbi.nlm.nih.gov]

14. Polyphenols reported to shift APAP-induced changes in MAPK signaling and toxicity
outcomes - PubMed [pubmed.ncbi.nim.nih.gov]

15. researchgate.net [researchgate.net]
16. mdpi.com [mdpi.com]

17. Nitrone spin traps and a nitroxide antioxidant inhibit a common pathway of thymocyte
apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

18. Impact of Polyphenolic Compounds on the MAPK Signaling Pathway against
Carcinogenesis Journal of Clinical Practice and Research [jcpres.com]

19. mdpi.com [mdpi.com]

20. Role of Polyphenols and Other Phytochemicals on Molecular Signaling - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2-Nitrophenol: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165410#2-nitrophenol-fundamental-properties-for-
researchers]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK601136/
https://www.ncbi.nlm.nih.gov/books/NBK601136/
https://pubmed.ncbi.nlm.nih.gov/22555195/
https://pubmed.ncbi.nlm.nih.gov/22555195/
https://www.ncbi.nlm.nih.gov/books/NBK601137/
https://www.ncbi.nlm.nih.gov/books/NBK601137/
https://www.semanticscholar.org/paper/Formation-of-2-nitrophenol-from-salicylaldehyde-as-Mikhed-Bruns/35e66b8cdea1168b44874765f676a88131472c2a
https://www.semanticscholar.org/paper/Formation-of-2-nitrophenol-from-salicylaldehyde-as-Mikhed-Bruns/35e66b8cdea1168b44874765f676a88131472c2a
https://datasheets.scbt.com/sc-254287.pdf
https://www.biosynth.com/blog/apoptosis-the-deadly-process-manipulated-by-novel-therapeutics-and-natural-products
https://www.biosynth.com/blog/apoptosis-the-deadly-process-manipulated-by-novel-therapeutics-and-natural-products
https://www.mdpi.com/2218-273X/15/7/952
https://www.researchgate.net/publication/8146250_Nitrofen_induces_a_redox-dependent_apoptosis_associated_with_increased_p38_activity_in_P19_teratocarcinoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC5446576/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5446576/
https://pubmed.ncbi.nlm.nih.gov/28918124/
https://pubmed.ncbi.nlm.nih.gov/28918124/
https://www.researchgate.net/publication/357083423_Polyphenols_inhibiting_MAPK_signalling_pathway_mediated_oxidative_stress_and_inflammation_in_depression
https://www.mdpi.com/2073-4409/13/22/1838
https://pmc.ncbi.nlm.nih.gov/articles/PMC1136588/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1136588/
https://jcpres.com/article/2469
https://jcpres.com/article/2469
https://www.mdpi.com/1420-3049/28/3/1356
https://pmc.ncbi.nlm.nih.gov/articles/PMC4477245/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4477245/
https://www.benchchem.com/product/b165410#2-nitrophenol-fundamental-properties-for-researchers
https://www.benchchem.com/product/b165410#2-nitrophenol-fundamental-properties-for-researchers
https://www.benchchem.com/product/b165410#2-nitrophenol-fundamental-properties-for-researchers
https://www.benchchem.com/product/b165410#2-nitrophenol-fundamental-properties-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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